4-Bromo-3-iodoindole-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-bromo-3-iodoindole-1-carboxylate
• InChI: InChI=1S/C13H13BrINO2/c1-13(2,3)18-12(17)16-7-9(15)11-8(14)5-4-6-10(11)16/h4-7H,1-3H3
• InChI Key: CYHAIEGIFOBUMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1C=CC=C2Br)I
• Molecular Formula: C13H13BrINO2
• DSSTOX Substance ID: DTXSID30654338
• Molecular Weight: 422.06 g/mol
• CAS RN: 406170-09-0

Description

“4-Bromo-3-iodoindole-1-carboxylic acid tert-butyl ester” is a chemical compound with the molecular formula C13H13BrINO2. It has a molecular weight of 422.06 and is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C13H13BrINO2. This indicates that the compound contains carbon ©, hydrogen (H), bromine (Br), iodine (I), nitrogen (N), and oxygen (O) atoms.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a predicted boiling point of 434.0-48.0° C at 760 mmHg and a predicted density of 1.8±0.1 g/cm3.

Mechanism of Action

Target of Action

This compound is a specialty product for proteomics research , suggesting it may interact with proteins or other biomolecules to exert its effects.

Mode of Action

Indole derivatives, to which this compound belongs, are known to play a significant role in cell biology . They often interact with their targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der Waals forces.

Biochemical Pathways

Indole derivatives are known to be involved in a variety of biological processes, including the treatment of cancer cells, microbes, and different types of disorders in the human body .

Pharmacokinetics

It’s known that the compound is a solid at room temperature and has a predicted boiling point of 4340-480° C at 760 mmHg and a predicted density of 18±01 g/cm^3 .

Result of Action

Given its use in proteomics research , it may be involved in modulating protein function or expression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Bromo-3-iodoindole-1-carboxylic acid tert-butyl ester in lab experiments is its ability to selectively inhibit certain enzymes such as protein kinases. This makes it a useful tool for the study of cellular signaling pathways involved in the regulation of cell growth and division. However, one limitation of using this compound is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for the research of 4-Bromo-3-iodoindole-1-carboxylic acid tert-butyl ester. One potential direction is the development of new anticancer drugs based on this compound. Additionally, further research could be done to explore the antibacterial and antifungal properties of this compound, which could lead to the development of new antibiotics. Finally, the potential toxicity of this compound could be further studied to determine its safety for use in humans.

Scientific Research Applications

4-Bromo-3-iodoindole-1-carboxylic acid tert-butyl ester has been found to have potential applications in the field of medicinal chemistry. This compound has been shown to have inhibitory effects on certain enzymes such as protein kinases, which are involved in the regulation of cell growth and division. This makes it a potential candidate for the development of anticancer drugs. Additionally, this compound has also been found to have antibacterial and antifungal properties, which could be useful in the development of new antibiotics.

Safety and Hazards

Specific safety and hazard information for “4-Bromo-3-iodoindole-1-carboxylic acid tert-butyl ester” was not found in the search results. It is recommended to refer to the Material Safety Data Sheet (MSDS) for this compound for detailed safety and hazard information.

Biochemical Analysis

Biochemical Properties

4-Bromo-3-iodoindole-1-carboxylic acid tert-butyl ester plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, indole derivatives, including this compound, have been shown to interact with enzymes involved in the synthesis of alkaloids and other natural products . These interactions often involve the formation of covalent bonds or non-covalent interactions such as hydrogen bonding and hydrophobic interactions, which can significantly alter the activity of the target biomolecules.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, indole derivatives have been reported to exhibit antiviral, anti-inflammatory, and anticancer activities . These effects are often mediated through the modulation of key signaling pathways and transcription factors, leading to changes in gene expression and metabolic activity.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, inhibiting or activating their function. For instance, indole derivatives are known to inhibit enzymes involved in the biosynthesis of certain natural products, thereby altering the metabolic pathways . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular function and metabolism.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. This compound is relatively stable under standard storage conditions, but its activity can degrade over time, especially under harsh conditions such as high temperatures or extreme pH . Long-term studies have shown that the effects of this compound on cellular function can persist for several days to weeks, depending on the experimental conditions and the specific cell types used.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can exhibit beneficial effects such as anti-inflammatory and anticancer activities. At high doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal metabolic processes . These threshold effects are crucial for determining the optimal dosage for therapeutic applications and minimizing potential side effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors involved in the biosynthesis of natural products and other metabolites. For instance, indole derivatives are known to participate in the synthesis of alkaloids and other bioactive compounds . These interactions can affect metabolic flux and alter the levels of various metabolites, leading to changes in cellular function and overall metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported into cells through membrane transporters or passively diffuse across cell membranes . Once inside the cell, it can bind to specific proteins and accumulate in certain cellular compartments, influencing its localization and activity.

Subcellular Localization

The subcellular localization of this compound can significantly affect its activity and function. This compound can be targeted to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, indole derivatives can localize to the nucleus, where they can interact with transcription factors and other regulatory proteins, modulating gene expression and cellular function.